Cas no 486415-29-6 (tert-Butyl 3-carbamoylazetidine-1-carboxylate)

• Product Name: tert-Butyl 3-carbamoylazetidine-1-carboxylate
• CAS No: 486415-29-6
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD11975575
• CID: 1011655
• PubChem ID: 21307329
• Update Time: 2025-07-22

tert-Butyl 3-carbamoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-carbamoylazetidine-1-carboxylate
• 3-Carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
• 1-Boc-azetidine-3-carboxamide
• MFCD11975575
• SCHEMBL6634170
• tert-Butyl3-carbamoylazetidine-1-carboxylate
• tert-Butyl 3-(aminocarbonyl)azetidine-1-carboxylate
• AGMQPVHOELDCAZ-UHFFFAOYSA-N
• EN300-189232
• SB50719
• AKOS016344635
• DS-5945
• AB6586
• A1-19567
• tert-butyl 3-carbaMoylazetidine-1-carboxylat
• 486415-29-6
• DTXSID30612190
• A913929
• DB-222022
• ALBB-031217

• MDL： MFCD11975575
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-4-6(5-11)7(10)12/h6H,4-5H2,1-3H3,(H2,10,12)
• InChI Key： AGMQPVHOELDCAZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(N)=O)C1)=O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

tert-Butyl 3-carbamoylazetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-carbamoylazetidine-1-carboxylate

Introduction to Tert-Butyl 3-Carbamoylazetidine-1-Carboxylate (CAS No. 486415-29-6)

Tert-Butyl 3-carbamoylazetidine-1-carboxylate (CAS No. 486415-29-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both carbamoyl and tert-butyl functional groups imparts distinct reactivity, making it a versatile building block for drug development.

The compound's structure consists of an azetidine ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. This core structure is further modified by the introduction of a carbamoyl group at the 3-position and a tert-butyl ester at the 1-position. Such modifications enhance its utility in synthetic chemistry, allowing for further derivatization and functionalization to create more complex molecules.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in the development of novel therapeutic agents. The azetidine scaffold is known for its ability to mimic natural amino acid structures, which can be exploited in the design of peptidomimetics. These peptidomimetics are particularly valuable in drug discovery as they can mimic the biological activity of peptides while avoiding their inherent limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation.

The tert-butyl group in tert-butyl 3-carbamoylazetidine-1-carboxylate serves multiple purposes. It acts as a protecting group, preventing unwanted reactions at the 1-position of the azetidine ring during synthetic transformations. Additionally, the tert-butyl group enhances the lipophilicity of the molecule, which can be beneficial for improving solubility and membrane permeability in drug candidates.

The carbamoyl group at the 3-position introduces a polar functionality that can participate in hydrogen bonding interactions, influencing the compound's binding affinity to biological targets. This feature is particularly important in rational drug design, where specific interactions with target proteins or enzymes are crucial for achieving desired pharmacological effects.

Recent studies have highlighted the potential of carbamoylazetidine derivatives as inhibitors of various enzymatic targets. For instance, modifications of this scaffold have been explored in the development of compounds targeting kinases and proteases, which are key players in numerous disease pathways. The versatility of tert-butyl 3-carbamoylazetidine-1-carboxylate allows researchers to fine-tune its properties by introducing additional functional groups or by modifying existing ones.

The synthesis of tert-butyl 3-carbamoylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the azetidine ring, followed by functional group transformations such as esterification and carbamoylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents at desired positions on the molecule.

In terms of applications, this compound has found utility in both academic research and industrial drug development pipelines. Academic laboratories utilize it as a starting material for exploring new chemical reactions and developing novel synthetic methodologies. In contrast, pharmaceutical companies may incorporate it into their libraries as a lead compound or intermediate for further optimization towards clinical candidates.

The growing interest in heterocyclic compounds like azetidines is driven by their broad spectrum of biological activities and synthetic accessibility. The ability to modify these molecules in various ways allows chemists to explore diverse structural motifs and discover new pharmacophores with therapeutic potential. As research continues to uncover new applications for azetidine derivatives, compounds like tert-butyl 3-carbamoylazetidine-1-carboxylate are likely to play an increasingly important role in drug discovery efforts.

Future directions in this area may involve exploring computationally designed derivatives or employing machine learning algorithms to predict novel bioactivities. By integrating experimental data with computational models, researchers can accelerate the discovery process and identify promising candidates for further investigation.